Cas no 132218-55-4 (methyl 3-cyano-3,3-dimethylpropanoate)

• Product Name: methyl 3-cyano-3,3-dimethylpropanoate
• CAS No: 132218-55-4
• Molecular Formula: C₇H₁₁NO₂
• Molecular Weight: 141.167742013931
• MDL: MFCD28145379
• CID: 4588367
• PubChem ID: 59502935

methyl 3-cyano-3,3-dimethylpropanoate Properties

Names and Identifiers

• methyl 3-cyano-3,3-dimethylpropanoate
• Methyl 3-cyano-3-methylbutanoate
• methyl3-cyano-3,3-dimethylpropanoate
• SCHEMBL13079905
• 132218-55-4
• Z1901159501
• CS-0343654
• EN300-196735
• AKOS026741936
• AT13971

• MDL： MFCD28145379
• InChIKey： YLMVBVOUQGVTGX-UHFFFAOYSA-N
• Inchi： 1S/C7H11NO2/c1-7(2,5-8)4-6(9)10-3/h4H2,1-3H3
• SMILES： C(OC)(=O)CC(C#N)(C)C

Computed Properties

• Exact Mass: 141.078978594g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 141.078978594g/mol
• Heavy Atom Count: 10
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Boiling Point: Not available
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: Not available
• Density: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters